Cas no 87441-79-0 (2-Methylpropanoic acid [(3aS,4R,5E,9E,11aR)-2,3,3a,4,7,8,11,11a-octahydro-4-hydroxy-6-methyl-3-methylene-2-oxocyclodeca[b]furan-10-yl]methyl ester)

• Product Name: 2-Methylpropanoic acid [(3aS,4R,5E,9E,11aR)-2,3,3a,4,7,8,11,11a-octahydro-4-hydroxy-6-methyl-3-methylene-2-oxocyclodeca[b]furan-10-yl]methyl ester
• CAS No: 87441-79-0
• MF: C₁₉H₂₆O₅
• MW: 334.406746387482
• CID: 1896760
• Update Time: 2025-04-21

2-Methylpropanoic acid [(3aS,4R,5E,9E,11aR)-2,3,3a,4,7,8,11,11a-octahydro-4-hydroxy-6-methyl-3-methylene-2-oxocyclodeca[b]furan-10-yl]methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Methylpropanoic acid [(3aS,4R,5E,9E,11aR)-2,3,3a,4,7,8,11,11a-octahydro-4-hydroxy-6-methyl-3-methylene-2-oxocyclodeca[b]furan-10-yl]methyl ester
• Schkuhriodin

• Inchi： 1S/C19H26O5/c1-11(2)18(21)23-10-14-7-5-6-12(3)8-15(20)17-13(4)19(22)24-16(17)9-14/h7-8,11,15-17,20H,4-6,9-10H2,1-3H3
• InChI Key： JPJWUQFTHCHVRP-UHFFFAOYSA-N
• SMILES： CC(C(OCC1CC2OC(C(C2C(O)C=C(C)CCC=1)=C)=O)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• XLogP3: 1.683

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Germacranolides and derivatives